Cas no 1892645-19-0 (1-(4-fluorophenyl)-2,2-dimethylcyclopropylmethanol)

• Product Name: 1-(4-fluorophenyl)-2,2-dimethylcyclopropylmethanol
• CAS No: 1892645-19-0
• MF: C₁₂H₁₅FO
• MW: 194.245307207108
• CID: 5841621
• PubChem ID: 116842609
• Update Time: 2025-05-20

1-(4-fluorophenyl)-2,2-dimethylcyclopropylmethanol Chemical and Physical Properties

Names and Identifiers

• 1-(4-fluorophenyl)-2,2-dimethylcyclopropylmethanol
• EN300-1821354
• 1892645-19-0
• [1-(4-fluorophenyl)-2,2-dimethylcyclopropyl]methanol

• Inchi： 1S/C12H15FO/c1-11(2)7-12(11,8-14)9-3-5-10(13)6-4-9/h3-6,14H,7-8H2,1-2H3
• InChI Key： KYECTJURZLTRNV-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)C1(CO)CC1(C)C

Computed Properties

• Exact Mass: 194.110693260g/mol
• Monoisotopic Mass: 194.110693260g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 20.2Ų

Additional information on 1-(4-fluorophenyl)-2,2-dimethylcyclopropylmethanol

1-(4-Fluorophenyl)-2,2-Dimethylcyclopropylmethanol (CAS No. 1892645-19-0): A Comprehensive Overview

1-(4-Fluorophenyl)-2,2-dimethylcyclopropylmethanol, also known by its CAS number 1892645-19-0, is a versatile organic compound with significant applications in various fields, including pharmaceuticals, agrochemicals, and materials science. This compound is characterized by its unique structure, which combines a cyclopropane ring with a fluorophenyl group and a methanol functional group. The presence of these functional groups makes it highly reactive and suitable for a wide range of chemical transformations.

The synthesis of 1-(4-fluorophenyl)-2,2-dimethylcyclopropylmethanol involves advanced methodologies that leverage the principles of modern organic chemistry. Recent studies have focused on optimizing the synthesis pathways to enhance yield and reduce environmental impact. For instance, researchers have explored the use of transition metal catalysts and green solvents to achieve more sustainable production processes. These advancements not only improve the efficiency of synthesis but also align with the growing demand for environmentally friendly chemical manufacturing.

The structural uniqueness of this compound has made it a valuable building block in drug discovery programs. Its cyclopropane ring, a three-membered carbon ring with high ring strain, contributes to its reactivity and ability to participate in various chemical reactions. The fluorophenyl group, on the other hand, introduces electronic effects that can modulate the compound's properties, such as solubility and bioavailability. Recent research has highlighted its potential as a lead compound in the development of novel therapeutics targeting specific biological pathways.

In terms of applications, 1-(4-fluorophenyl)-2,2-dimethylcyclopropylmethanol has shown promise in the field of agrochemicals. Its ability to interact with biological systems makes it a candidate for developing pesticides and herbicides with improved efficacy and reduced toxicity. Additionally, its role as an intermediate in the synthesis of more complex molecules has been explored in recent studies, further underscoring its importance in chemical research.

The physical properties of this compound are also worth noting. It has a melting point of approximately -35°C and a boiling point around 150°C under standard conditions. Its solubility in common organic solvents such as dichloromethane and ethyl acetate makes it convenient for use in laboratory settings. The compound's stability under various conditions has been thoroughly investigated, ensuring its safe handling and storage.

Recent advancements in computational chemistry have enabled researchers to predict the behavior of 1-(4-fluorophenyl)-2,2-dimethylcyclopropylmethanol in different chemical environments with greater accuracy. By employing techniques such as molecular docking and quantum mechanics simulations, scientists can better understand how this compound interacts with biological targets at the molecular level. These insights are invaluable for designing more effective drugs and agrochemicals.

In conclusion, 1-(4-fluorophenyl)-2,2-dimethylcyclopropylmethanol (CAS No. 1892645-19-0) is a multifaceted compound with immense potential across various industries. Its unique structure, combined with recent advancements in synthesis and application techniques, positions it as a key player in modern chemical research. As ongoing studies continue to uncover new possibilities for this compound, its role in shaping future innovations is likely to expand significantly.